Cas no 1261254-48-1 (17β-Estradiol-[2,3,4-13C3](Standard Solution))

17β-Estradiol-[2,3,4-13C3] (Standard Solution) is a stable isotopically labeled compound used as an internal standard in mass spectrometry-based analytical methods, such as LC-MS/MS. The incorporation of three 13C atoms at positions 2, 3, and 4 ensures minimal isotopic interference, enhancing accuracy and precision in quantitative analyses. This labeled standard is particularly valuable for hormone assays, pharmacokinetic studies, and clinical diagnostics, where reliable quantification of endogenous estradiol is critical. The solution format provides ease of use, ensuring consistent concentration and reducing preparation errors. Its high chemical purity and isotopic enrichment (>99%) make it suitable for trace-level detection in complex biological matrices.

17β-Estradiol-[2,3,4-13C3](Standard Solution) structure

1261254-48-1 structure

Product Name:17β-Estradiol-[2,3,4-13C3](Standard Solution)

CAS No:1261254-48-1

MF:C₁₈H₂₄O₂

MW:275.359930038452

CID:1058009

PubChem ID:329798984

Update Time:2025-05-27

17β-Estradiol-[2,3,4-13C3](Standard Solution) Chemical and Physical Properties

Names and Identifiers

- 17β-Estradiol-[2,3,4-13C3](Standard Solution)
- (8R,9S,13S,14S,17S)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
- 17β-Estradiol-2,3,4-13C3 solution
- A-Estradiol-13C3
- CS-0311786
- SCHEMBL18092907
- 17
- DTXSID00746355
- 17beta-Estradiol-2,3,4-13C3
- 17beta-Estradiol-2,3,4-13C3, 99 atom % 13C, 98% (CP)
- 17beta-Estradiol-[2,3,4-13C3]
- 1261254-48-1
- (17beta)-(2,3,4-~13~C_3_)Estra-1,3,5(10)-triene-3,17-diol
- HY-141907S
- J-005333
- MDL： MFCD15144881
- Inchi： 1S/C18H24O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-17,19-20H,2,4,6-9H2,1H3/t14-,15-,16+,17+,18+/m1/s1/i3+1,10+1,12+1
- InChI Key： VOXZDWNPVJITMN-CLMZCXLCSA-N
- SMILES： O[C@H]1CC[C@H]2[C@@H]3CCC4[13CH]=[13C]([13CH]=CC=4[C@H]3CC[C@@]21C)O

Computed Properties

Exact Mass: 275.18769451g/mol
Monoisotopic Mass: 275.18769451g/mol
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 0
Complexity: 382
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 40.5Å²

Experimental Properties

Flash Point: Fahrenheit: 35.6 ° f
Celsius: 2 ° c
Color/Form: 10 μg/mL in acetonitrile

17β-Estradiol-[2,3,4-13C3](Standard Solution) Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H225-H302 + H312 + H332-H319
Warning Statement： P210-P261-P302+P352+P312-P304+P340+P312-P337+P313-P403+P235
Hazardous Material transportation number：UN 1648 3 / PGII
WGK Germany：2
Hazard Category Code： 11-20/21/22-36
Safety Instruction： 16-36/37
Hazardous Material Identification：
Storage Condition：−20°C

17β-Estradiol-[2,3,4-13C3](Standard Solution) Pricemore >>

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